2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol

• IUPAC Name: 2-(1,3-dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol
• InChI: InChI=1S/C16H23BO5/c1-11-10-16(2,3)22-17(21-11)12-5-6-14(18)13(9-12)15-19-7-4-8-20-15/h5-6,9,11,15,18H,4,7-8,10H2,1-3H3
• InChI Key: BTYNGOBSUSSVQL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=CC(=C(C=C2)O)C3OCCCO3
• Molecular Formula: C16H23BO5
• Molecular Weight: 306.2 g/mol

Description

2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is a heterocyclic compound with a unique structure and interesting properties. It is a highly polar compound, composed of both oxygen and nitrogen atoms, and has a wide range of uses in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a probe in biological systems.

Mechanism of Action

The mechanism of action of 2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is not fully understood. However, it is believed that the compound acts as a Lewis acid catalyst, meaning that it can facilitate the formation of a covalent bond between two molecules. This is due to the presence of the nitrogen atom in the compound, which can act as an electron donor. Additionally, it is believed that the compound can bind to proteins and other molecules, allowing it to act as a probe in biological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol are not yet fully understood. However, studies have shown that it can interact with proteins and other molecules, allowing it to act as a probe in biological systems. Additionally, it has been shown to have antioxidant properties, meaning that it can protect cells from oxidative damage caused by free radicals. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in lab experiments is its ability to act as a Lewis acid catalyst and as a probe in biological systems. Additionally, its antioxidant and anti-inflammatory properties make it a useful tool for studying the effects of oxidative stress and inflammation. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. Therefore, it is important to use it in a controlled environment and to take the necessary safety precautions when handling it.

Future Directions

The potential applications of 2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol are vast and continue to be explored. Future research may focus on developing new synthetic routes for the production of the compound, as well as investigating its potential applications in drug design and drug delivery systems. Additionally, further studies may be conducted to explore the compound’s biochemical and physiological effects, as well as its potential toxicity. Finally, further research may focus on developing new materials that incorporate the compound, such as polymers, for use in medical devices and drug delivery systems.

Synthesis Methods

2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol can be synthesized through a three-step process. The first step involves the reaction of 2-bromo-4-methoxyphenol with 1,3-dioxan-2-yl chloride in the presence of a base, such as potassium carbonate or potassium hydroxide. This reaction produces 2-(1,3-dioxan-2-yl)-4-methoxyphenol. The second step involves the reaction of 2-(1,3-dioxan-2-yl)-4-methoxyphenol with 4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl chloride in the presence of a base, such as potassium carbonate or potassium hydroxide. This reaction produces 2-(1,3-dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol. The third step involves the reaction of 2-(1,3-dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol with a base, such as sodium hydroxide or potassium hydroxide, to produce the desired product.

Scientific Research Applications

2-(1,3-Dioxan-2-yl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a probe in biological systems. It has also been used in the synthesis of other heterocyclic compounds, such as 1,3-dioxan-2-yl derivatives, which are important in the study of enzymatic catalysts and drug design. Additionally, it has been used in the study of molecular recognition, as well as in the development of new materials for medical devices and drug delivery systems.